Cas no 923122-37-6 (2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide)

• Product Name: 2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide
• CAS No: 923122-37-6
• MF: C₂₀H₁₄ClN₅O₃
• MW: 407.809862613678
• CID: 6612332
• PubChem ID: 18568495
• Update Time: 2025-10-23

2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide
• CCG-324346
• 2-chloro-N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)-4-nitrobenzamide
• 923122-37-6
• AKOS001947519
• 2-chloro-N-(4-{7-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)-4-nitrobenzamide
• F2206-0129
• 2-chloro-N-[4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]-4-nitrobenzamide

• Inchi： 1S/C20H14ClN5O3/c1-12-8-9-25-11-18(24-20(25)22-12)13-2-4-14(5-3-13)23-19(27)16-7-6-15(26(28)29)10-17(16)21/h2-11H,1H3,(H,23,27)
• InChI Key： HITHMFVHWOEQMJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1C=CC(=CC=1)C1=CN2C=CC(C)=NC2=N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 407.0785170g/mol
• Monoisotopic Mass: 407.0785170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide

Comprehensive Overview of 2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide (CAS No. 923122-37-6)

The compound 2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide (CAS No. 923122-37-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique imidazo[1,2-a]pyrimidine core and nitrobenzamide moiety, is often explored for its potential applications in targeting specific biological pathways. Researchers and pharmaceutical developers are increasingly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic avenues.

One of the most compelling aspects of 2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide is its role in modulating kinase activity. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The imidazo[1,2-a]pyrimidine scaffold, a key feature of this compound, is known for its ability to interact with ATP-binding sites in kinases, making it a valuable template for inhibitor design. This has led to a surge in searches for "kinase inhibitors with imidazo[1,2-a]pyrimidine core" and "nitrobenzamide derivatives in drug discovery," reflecting the growing interest in this chemical space.

From a synthetic chemistry perspective, the preparation of CAS No. 923122-37-6 involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and amide bond formations. The 7-methylimidazo[1,2-a]pyrimidine moiety is typically constructed via cyclization reactions, while the 4-nitrobenzamide group is introduced through nucleophilic acyl substitution. These synthetic strategies are frequently discussed in forums and research papers, with queries like "synthesis of imidazo[1,2-a]pyrimidine derivatives" and "optimization of nitrobenzamide coupling reactions" being common among chemists.

In addition to its potential therapeutic applications, 2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide is also studied for its physicochemical properties. Parameters such as solubility, logP, and metabolic stability are critical for drug development, and this compound's nitro group and chloro substituent contribute to its unique profile. Recent trends in AI-driven drug design have further amplified interest in such molecules, with searches like "computational modeling of nitrobenzamide compounds" and "predictive ADME for imidazo[1,2-a]pyrimidines" gaining traction.

The safety and regulatory aspects of CAS No. 923122-37-6 are also under scrutiny, particularly in the context of preclinical development. While not classified as a hazardous material, thorough toxicological evaluations are essential to ensure its suitability for further studies. This aligns with the broader industry focus on "green chemistry in pharmaceutical synthesis" and "sustainable drug development practices," which are hot topics among environmental-conscious researchers.

In summary, 2-chloro-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)-4-nitrobenzamide represents a fascinating intersection of synthetic chemistry, medicinal pharmacology, and computational drug design. Its imidazo[1,2-a]pyrimidine and nitrobenzamide functionalities make it a versatile candidate for further exploration, particularly in the realm of kinase inhibition. As the scientific community continues to delve into its properties and applications, this compound is poised to remain a subject of intense research and discussion.